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Compound of Interest

Compound Name: Capsorubin

Cat. No.: B7823147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a focused overview of the fundamental molecular characteristics of

Capsorubin, a xanthophyll carotenoid of significant interest in various scientific fields, including

food science, pharmacology, and antioxidant research.

Quantitative Molecular Data
Capsorubin is a natural red pigment predominantly found in paprika and red bell peppers

(Capsicum annuum).[1][2] Its distinct chemical structure contributes to its vibrant color and

biological activities. The key quantitative molecular identifiers for Capsorubin are summarized

below.

Property Value Source

Molecular Formula C40H56O4 [3][4][5][6][7][8]

Exact Mass 600.41786026 Da [8]

Molecular Weight 600.87 g/mol [3][6][7]

Chemical Structure and Identification
Capsorubin's molecular structure is characterized by a long conjugated polyene chain with two

cyclopentane rings at its ends, each containing a hydroxyl and a ketone group. This structure is
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responsible for its potent antioxidant properties.

Capsorubin: Core Molecular Data

Capsorubin

Molecular Formula
C40H56O4

is defined by

Exact Mass
600.41786026 Da

is defined by

Molecular Weight
600.87 g/mol

is defined by

Click to download full resolution via product page

Caption: Core molecular identifiers for Capsorubin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7823147#capsorubin-molecular-formula-and-exact-
mass]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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